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Compound of Interest

Compound Name: 2-Amino-1-methoxybutane

Cat. No.: B145811 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2-Amino-1-methoxybutane, including detailed personal protective

equipment (PPE) protocols, operational plans, and disposal procedures to foster a culture of

safety and build unwavering trust in your laboratory practices.

2-Amino-1-methoxybutane is a flammable and corrosive liquid that can cause severe skin

burns and eye damage.[1][2][3] Inhalation of the vapor or mist may lead to severe irritation of

the respiratory tract, characterized by coughing, choking, or shortness of breath.[1] Therefore,

strict adherence to safety protocols is crucial when handling this chemical.

Essential Safety and Physical Properties
A thorough understanding of the chemical's properties is the first step in safe handling. The

following table summarizes key quantitative data for 2-Amino-1-methoxybutane.
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Property Value Source

Molecular Formula C₅H₁₃NO [4]

Molecular Weight 103.17 g/mol [4]

CAS Number 63448-63-5 [1]

Appearance
Colorless to light orange to

yellow clear liquid
[4]

Purity >90.0% (GC) [4]

Specific Gravity 0.89 [2][5]

Refractive Index 1.42 [2][5]

UN Number 2734 [5]

Hazard Class
8 (Corrosive), Subsidiary Risk

3 (Flammable)
[5][6]

Packing Group II [5][6]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when working with 2-Amino-1-
methoxybutane. The following PPE is required to minimize exposure and ensure personal

safety.[1][7][8]

Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face

shield.[7][9] Standard safety glasses are not sufficient.

Skin Protection:

Gloves: Wear chemical-resistant gloves.[7] Given the corrosive nature of the chemical, it is

advisable to use double gloving.[8]

Protective Clothing: A chemical-resistant apron or a full chemical-resistant suit should be

worn over a long-sleeved lab coat.[7][9] Ensure all skin is covered.
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Respiratory Protection: All handling of 2-Amino-1-methoxybutane must be conducted in a

well-ventilated area, preferably within a chemical fume hood.[1] If exposure limits are

exceeded or if irritation is experienced, a NIOSH/MSHA-approved respirator should be worn.

[7]

Operational Plan: A Step-by-Step Guide to Safe
Handling
Following a structured operational plan minimizes the risk of accidents and exposure.

1. Preparation and Engineering Controls:

Ensure a certified and functioning chemical fume hood is available.

Verify that an eyewash station and safety shower are readily accessible and in good working

order.[1]

Remove all potential ignition sources from the work area, as the substance is flammable.[1]

[2]

Have appropriate spill control materials, such as absorbent pads or sand, readily available.

[1]

2. Handling Procedure:

Don all required PPE before handling the chemical.

Carefully open the container within the chemical fume hood.

Use only non-sparking tools to handle the container.[2][10]

Dispense the required amount of the chemical slowly and carefully to avoid splashing.

Keep the container tightly closed when not in use.[2][10]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[7][11]
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Decontaminate all equipment and the work surface within the fume hood.

Remove PPE in the designated area, avoiding cross-contamination.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][7]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[1][7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[1][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2][7]

Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using

non-combustible absorbent material (e.g., sand, earth).[1] Collect the absorbed material into

a suitable container for disposal.

Disposal Plan
Proper disposal of 2-Amino-1-methoxybutane and its contaminated materials is essential to

protect the environment and comply with regulations.

Waste Collection: Collect all waste, including unused chemical and contaminated materials,

in a clearly labeled, sealed container.

Waste Disposal: Dispose of the chemical waste in accordance with federal, state, and local

regulations.[1][2] Do not dispose of it down the drain or in the regular trash. Contact your

institution's environmental health and safety (EHS) office for specific disposal procedures.
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Experimental Workflow for Handling 2-Amino-1-
methoxybutane
The following diagram illustrates the logical flow of operations for safely handling 2-Amino-1-
methoxybutane in a laboratory setting.
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Workflow for Handling 2-Amino-1-methoxybutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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